Cas no 68400-52-2 (2-hydroxy-2-methyl-4'-propylpropiophenone)

• Product Name: 2-hydroxy-2-methyl-4'-propylpropiophenone
• CAS No: 68400-52-2
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 970388
• PubChem ID: 110190
• Update Time: 2025-04-19

2-hydroxy-2-methyl-4'-propylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-4'-propylpropiophenone
• 1-(4'-Propylphenyl)-2-hydroxy-2-methylpropanone-1
• 1-Propanone, 2-hydroxy-2-methyl-1-(4-propylphenyl)-
• 2-hydroxy-2-methyl-1-(4-propylphenyl)propan-1-one
• SCHEMBL1060928
• 68400-52-2
• EINECS 270-041-9
• NS00036585
• DTXSID9071507
• VOGSBOVWPQXXAH-UHFFFAOYSA-N

• Inchi： 1S/C13H18O2/c1-4-5-10-6-8-11(9-7-10)12(14)13(2,3)15/h6-9,15H,4-5H2,1-3H3
• InChI Key： VOGSBOVWPQXXAH-UHFFFAOYSA-N
• SMILES： OC(C)(C)C(C1C=CC(=CC=1)CCC)=O

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3